Cas no 695202-42-7 (Methyl 6-chloro-3-fluoroimidazo[1,2-a]pyridine-2-carboxylate)

Methyl 6-chloro-3-fluoroimidazo[1,2-a]pyridine-2-carboxylate structure
695202-42-7 structure
Product Name:Methyl 6-chloro-3-fluoroimidazo[1,2-a]pyridine-2-carboxylate
CAS No:695202-42-7
MF:C9H6ClFN2O2
MW:228.60754442215
CID:1094913
PubChem ID:715546
Update Time:2025-04-20

Methyl 6-chloro-3-fluoroimidazo[1,2-a]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 6-chloro-3-fluoroimidazo[1,2-a]pyridine-2-carboxylate
    • 6-Chloro-3-fluoro-imidazo[1,2-a]pyridine-2-carboxylic acid methyl ester
    • SR-01000092158
    • AKOS000319405
    • SR-01000092158-1
    • 695202-42-7
    • CS-0331329
    • methyl6-chloro-3-fluoroimidazo[1,2-a]pyridine-2-carboxylate
    • DB-229504
    • STK773918
    • Inchi: 1S/C9H6ClFN2O2/c1-15-9(14)7-8(11)13-4-5(10)2-3-6(13)12-7/h2-4H,1H3
    • InChI Key: PYRWJVWZGHRZKZ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=NC(C(=O)OC)=C(N2C=1)F

Computed Properties

  • Exact Mass: 228.0101833g/mol
  • Monoisotopic Mass: 228.0101833g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 43.6Ų

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